2-Amino-4-phenyl-6-(1-pyrrolidinyl)pyridine-3,5-dicarbonitrile
Overview
Description
“2-Amino-4-phenyl-6-(1-pyrrolidinyl)pyridine-3,5-dicarbonitrile” is a chemical compound . It is also known as "2-amino-4-phenyl-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile" .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 289.34 . Its melting point is between 238-240 degrees . It is a powder at room temperature .Scientific Research Applications
Corrosion Inhibition
2-Amino-4-phenyl-6-(1-pyrrolidinyl)pyridine-3,5-dicarbonitrile and its derivatives have been studied for their potential as corrosion inhibitors. For example, Sudheer and M. Quraishi (2014) found that certain pyridine derivatives exhibited high corrosion inhibition efficiency on mild steel in acidic environments, with one derivative showing an inhibition efficiency of 97.6% (Sudheer & Quraishi, 2014). Similarly, Ansari, Quraishi, and Singh (2015) reported that pyridine derivatives are effective corrosion inhibitors for mild steel in hydrochloric acid, displaying mixed-type inhibition behavior (Ansari, Quraishi, & Singh, 2015).
Synthesis of Novel Compounds
The compound and its derivatives have been utilized in the synthesis of novel chemical compounds. Alinaghizadeh, Zahedifar, Seifi, and Sheibani (2015) demonstrated its use in synthesizing thieno[2,3-b]pyridine derivatives through a cascade synthesis involving intramolecular cyclization reactions (Alinaghizadeh et al., 2015). Mahmoud and El-Sewedy (2018) developed a solvent-free synthesis method for various 2-amino-4-aryl-6-substituted pyridine-3,5-dicarbonitrile derivatives, which also showed potential as corrosion inhibitors (Mahmoud & El-Sewedy, 2018).
Antimicrobial Properties
Research by Koszelewski et al. (2021) highlighted the antimicrobial potential of 2-amino-4-aryl-3,5-dicarbonitrile-6-thiopyridines against Escherichia coli strains, suggesting their use as alternatives to traditional antibiotics (Koszelewski et al., 2021).
Drug Development and Neuroprotection
Samadi et al. (2010) explored the synthesis, molecular modeling, and pharmacological analysis of new 2-aminopyridine-3,5-dicarbonitriles, finding some molecules to be modest inhibitors of acetylcholinesterase and butyrylcholinesterase, suggesting potential applications in treating Alzheimer's and neuronal vascular diseases (Samadi et al., 2010).
Safety and Hazards
The compound has several hazard statements associated with it, including H302, H312, H315, H319, H332, and H335 . These codes correspond to various hazards, such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets .
Mode of Action
It’s known that the compound can be synthesized via a radical approach . This suggests that it might interact with its targets through radical mechanisms, leading to changes in the targets’ function.
Biochemical Pathways
Similar compounds have been found to exhibit activity as apoptosis agonists , suggesting that they may affect pathways related to cell death and survival.
Pharmacokinetics
The compound’s synthesis involves a radical approach , which might influence its bioavailability and pharmacokinetic profile.
Result of Action
Similar compounds have been found to exhibit activity as apoptosis agonists , suggesting that they may induce cell death.
Action Environment
It’s known that similar compounds can be synthesized in aqueous ethanol , suggesting that the compound might be stable in a variety of environments.
Properties
IUPAC Name |
2-amino-4-phenyl-6-pyrrolidin-1-ylpyridine-3,5-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5/c18-10-13-15(12-6-2-1-3-7-12)14(11-19)17(21-16(13)20)22-8-4-5-9-22/h1-3,6-7H,4-5,8-9H2,(H2,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQDILNDNGZRYFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C(=C(C(=N2)N)C#N)C3=CC=CC=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
77034-27-6 |
Source
|
| Record name | 2-amino-4-phenyl-6-(pyrrolidin-1-yl)pyridine-3,5-dicarbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(Benzyloxy)-3-methoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone](/img/structure/B392916.png)
![1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(diethylamino)methyl]-N'-(1-phenylethylidene)-1H-1,2,3-triazole-4-carbohydrazide](/img/structure/B392918.png)
![1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-[1-(2-furyl)ethylidene]-5-methyl-1H-1,2,3-triazole-4-carbohydrazide](/img/structure/B392921.png)
![2-Amino-4-(3,4-dimethoxyphenyl)-7,7-dimethyl-5-oxo-1-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B392930.png)
![3-[(2-Thienylcarbonyl)amino]phenyl 3-(morpholinosulfonyl)benzoate](/img/structure/B392931.png)
![2-Amino-4-(5-bromo-2-thienyl)-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B392932.png)
![2-Amino-4-(5-bromo-2-thienyl)-1-[2-chloro-5-(trifluoromethyl)phenyl]-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B392937.png)
